N-Nitrosopropranolol

• IUPAC Name: N-(2-hydroxy-3-naphthalen-1-yloxypropyl)-N-propan-2-ylnitrous amide
• InChI: InChI=1S/C16H20N2O3/c1-12(2)18(17-20)10-14(19)11-21-16-9-5-7-13-6-3-4-8-15(13)16/h3-9,12,14,19H,10-11H2,1-2H3
• InChI Key: TXYRHXNLIUKPMM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC(COC1=CC=CC2=CC=CC=C21)O)N=O
• Molecular Formula: C16H20N2O3
• DSSTOX Substance ID: DTXSID301004684
• Molecular Weight: 288.34 g/mol
• CAS No.: 84418-35-9

Description

N-Nitrosopropranolol, also known as this compound, is a useful research compound. Its molecular formula is C16H20N2O3 and its molecular weight is 288.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Nitrosation in Simulated Gastric Conditions

The nitrosation of propranolol, a beta-adrenergic blocking drug, to form N-nitrosopropranolol has been examined under simulated gastric conditions. This process is significant for understanding the interaction between pharmaceuticals and nitrite in the human stomach. The findings suggest that the formation of this compound is influenced by the presence of various components in the gastric juice, such as pepsin and thiocyanate, and is also pH-dependent. The study concludes that the amounts formed in the stomach should not pose a significant carcinogenic risk (Brambilla, Martelli, & Sottofattori, 1995).

Detection and Determination Techniques

A voltammetric sensor was developed for the determination of this compound. This sensor, based on a carbon paste electrode impregnated with molecularly imprinted polymer nanoparticles, showcases a novel approach for detecting this compound. The method demonstrates sensitivity and selectivity, highlighting its potential for practical applications in detecting this compound in various contexts (Alizadeh & Allahyari, 2013).

High-Performance Liquid Chromatography (HPLC) Studies

HPLC methods have been developed to study the formation of this compound in simulated gastric juice from propranolol. This technique allows for a detailed examination of the nitrosation reaction under varying conditions, such as different pH levels and substrate concentrations. The accuracy and precision of this method provide a robust tool for quantifying this compound and understanding its formation under various conditions (Sottofattori, Anzaldi, Balbi, & Martelli, 1997).

Formation and Mutagenic Properties

Research has delved into the formation, mutagenic properties, and safety assessment of this compound. This includes examining its stability under various conditions, developing methods for detection, and evaluating its potential as a carcinogen. Studies suggest that the compound is unlikely to pose significant health risks under normal conditions in patients (Raisfeld-Danse & Chen, 1983).

Synthesis and Testing

The synthesis of this compound and related compounds, and their testing for mutagenicity, provides insights into the chemical nature and potential health impacts of these compounds. This research is crucial for understanding the risks associated with long-term use of certain medications and their interactions within the human body (Zhang, Powell, Nelson, & Wirth, 1983).

Mechanism of Action

Target of Action

N-Nitrosopropranolol is a nitrosamine derivative of propranolol, a synthetic amino alcohol . Propranolol is a competitive non-selective β-adrenoreceptor antagonist . It is extensively used to treat hypertension, angina pectoris, and other cardiac diseases . The primary targets of this compound are likely the same β-adrenoreceptors that propranolol targets .

Mode of Action

It is known that β-adrenergic blocking drugs such as propranolol react with sodium nitrite in a hydrochloric acid solution to produce n-nitrosamines . This suggests that this compound may interact with its targets in a similar manner to propranolol, but with the added potential for nitrosamine-related effects .

Pharmacokinetics

Analytical methods have been developed for the sensitive detection and quantification of this compound in drug substances and products . These methods could potentially be used to study the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound .

Result of Action

Long-term exposure to this compound at unsafe levels might increase cancer risk . Previous studies have revealed that the this compound impurity is approximately 16-fold more carcinogenic than the N-Nitroso dimethylamine (NDMA) impurity .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the presence of nitrites from excipients can lead to the formation of this compound . Furthermore, the compound’s action, efficacy, and stability can be affected by factors such as pH, temperature, and the presence of other substances .

Safety and Hazards

N-Nitrosopropranolol is considered a hazard due to its potential mutagenic and carcinogenic properties. It is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure. It is classified as having acute toxicity when ingested and is suspected of causing cancer.

Future Directions

There is a need to develop highly sensitive analytical methods for the quantification of N-Nitrosopropranolol in Propranolol API and tablets. This is due to the potential health risks associated with nitrosamine impurities. The FDA has issued guidance on acceptable intake limits for nitrosamine drug substance-related impurities, including this compound. Furthermore, there is ongoing research into the risk assessment for nitrosated pharmaceuticals, which includes this compound.

Biochemical Analysis

Biochemical Properties

N-Nitrosopropranolol plays a significant role in biochemical reactions due to its nitrosamine structure. It interacts with various enzymes, proteins, and other biomolecules. For instance, it can react with cytochrome P450 enzymes, leading to the formation of reactive intermediates that can bind to DNA and proteins, causing mutations and other cellular damage . The interaction with these enzymes is crucial for its bioactivation and subsequent toxic effects.

Cellular Effects

This compound affects various cell types and cellular processes. It can induce oxidative stress, leading to cellular damage and apoptosis. The compound influences cell signaling pathways, such as the MAPK and NF-κB pathways, which are involved in inflammation and cell survival . Additionally, this compound can alter gene expression and cellular metabolism, contributing to its carcinogenic potential.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can form DNA adducts, leading to mutations and genomic instability . The compound also inhibits or activates various enzymes, such as cytochrome P450, which are involved in its metabolism and bioactivation. These interactions result in the generation of reactive oxygen species (ROS) and other toxic intermediates that contribute to its carcinogenicity.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound is relatively stable under physiological conditions but can degrade into more reactive and toxic intermediates . Long-term exposure to this compound has been shown to cause sustained oxidative stress, DNA damage, and alterations in cellular function in both in vitro and in vivo studies.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may induce mild oxidative stress and DNA damage. At higher doses, it can cause significant toxicity, including liver damage, carcinogenesis, and other adverse effects . Threshold effects have been observed, where a certain dose level leads to a marked increase in toxic outcomes.

Metabolic Pathways

This compound is involved in several metabolic pathways. It undergoes bioactivation by cytochrome P450 enzymes, leading to the formation of reactive intermediates that can bind to DNA and proteins . These metabolic processes are crucial for its mutagenic and carcinogenic effects. The compound can also affect metabolic flux and alter metabolite levels, contributing to its overall toxicity.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins that facilitate its movement across cellular membranes . The compound’s localization and accumulation in specific tissues, such as the liver, are critical for its toxic effects.

Subcellular Localization

This compound’s subcellular localization plays a significant role in its activity and function. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications . Its presence in the nucleus, for instance, can lead to direct interactions with DNA, contributing to its mutagenic and carcinogenic potential.